Cas no 2229034-33-5 (7-(prop-2-yn-1-yl)-1H-indazole)

• Product Name: 7-(prop-2-yn-1-yl)-1H-indazole
• CAS No: 2229034-33-5
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 6577326
• PubChem ID: 165652098
• Update Time: 2025-10-28

7-(prop-2-yn-1-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-(prop-2-yn-1-yl)-1H-indazole
• 2229034-33-5
• EN300-1727926

• Inchi： 1S/C10H8N2/c1-2-4-8-5-3-6-9-7-11-12-10(8)9/h1,3,5-7H,4H2,(H,11,12)
• InChI Key： LRNFHJWVNBGFNY-UHFFFAOYSA-N
• SMILES： N1C2C(C=N1)=CC=CC=2CC#C

Computed Properties

• Exact Mass: 156.068748264g/mol
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 7-(prop-2-yn-1-yl)-1H-indazole

Introduction to 7-(prop-2-yn-1-yl)-1H-indazole (CAS No. 2229034-33-5)

7-(prop-2-yn-1-yl)-1H-indazole, with the CAS number 2229034-33-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural feature of the propargyl group (prop-2-yn-1-yl) attached to the indazole ring makes it an attractive candidate for various drug discovery and development efforts.

The chemical structure of 7-(prop-2-yn-1-yl)-1H-indazole consists of a five-membered indazole ring with a propargyl substituent at the 7-position. This structure provides a platform for further functionalization and modification, which can enhance its pharmacological properties. The propargyl group is particularly noteworthy due to its ability to participate in click chemistry reactions, such as the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and drug delivery systems.

Recent studies have highlighted the potential of 7-(prop-2-yn-1-yl)-1H-indazole in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another study in the European Journal of Medicinal Chemistry reported that certain analogs of 7-(prop-2-yn-1-yl)-1H-indazole showed promising antiviral activity against a range of viruses, including influenza and herpes simplex virus.

In the realm of cancer research, 7-(prop-2-yn-1-yl)-1H-indazole has been investigated for its potential as an anticancer agent. A study published in Cancer Research found that this compound and its derivatives can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The unique structure of the propargyl group allows for the design of prodrugs that can be activated under specific conditions, enhancing their therapeutic efficacy while minimizing side effects.

The pharmacokinetic properties of 7-(prop-2-yn-1-yl)-1H-indazole have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Its low molecular weight and high lipophilicity contribute to its good oral bioavailability and tissue penetration, which are crucial factors for effective drug delivery.

In addition to its therapeutic potential, 7-(prop-2-yn-1-yl)-1H-indazole has been explored for its use in chemical biology and imaging applications. The propargyl group can be conjugated with various imaging agents, such as fluorescent dyes or radioisotopes, to create probes for monitoring biological processes in real-time. This versatility makes it a valuable tool for studying cellular mechanisms and validating drug targets.

The synthesis of 7-(prop-2-yn-1-yl)-1H-indazole has been optimized using modern synthetic methods, including transition metal-catalyzed cross-coupling reactions and multistep synthetic routes. These methods have improved the yield and purity of the final product, making it more accessible for large-scale production and further research. The availability of high-quality starting materials and intermediates has also facilitated the development of efficient synthetic protocols.

In conclusion, 7-(prop-2-yn-1-yl)-1H-indazole (CAS No. 2229034-33-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further exploration and development. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, positioning it as a valuable asset in the quest for novel drugs and therapies.